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For researchers, scientists, and drug development professionals, the selection of high-purity,

consistent, and well-characterized reagents is paramount. This guide provides a comparative

study of "Bronze Red," an organic monoazo pigment, from various manufacturers. The focus is

on providing objective performance data and detailed experimental methodologies to aid in the

selection of the most suitable product for specific research and development applications.

"Bronze Red" is a designation for a yellowish-red pigment, and it can refer to several chemical

compounds. The most common variants available for research purposes are Pigment Red 21

(C.I. No. 12300; CAS No. 6410-26-0) and Pigment Red 53:1 (C.I. No. 15585:1; CAS No. 5160-

02-1).[1][2][3][4][5] These pigments are valued for their high color strength and hiding power.[1]

[6] This guide will focus on these two primary types of "Bronze Red."

Comparative Performance Data
The following tables summarize the key quantitative performance indicators of "Bronze Red"

pigments as reported by various manufacturers. It is important to note that direct, third-party

comparative experimental data is not readily available in the public domain. The data presented

here is compiled from manufacturers' technical data sheets and should be considered as such.

Table 1: Comparative Properties of Pigment Red 21 ("Bronze Red")
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Property
Manufacturer A
(Dimacolor)[7]

Manufacturer B
(HUPC Chemical)
[8]

Manufacturer C
(Hangzhou Epsilon
Chemical)[1]

Chemical Type Mono Azo Mono Azo Monoazo

CAS Number 6410-26-0 6410-26-0 6410-26-0

Molecular Formula C23H16ClN3O2 Not Specified Not Specified

Heat Resistance (°C) 160 120 160

Light Fastness (1-8) 6 5-6 5

Oil Absorption (

g/100g )
40-50 35-50 35-45

Acid Resistance (1-5) 5 4 4

Alkali Resistance (1-5) 5 4 4

Water Resistance (1-

5)
Not Specified 4 Not Specified

pH Value Not Specified 6.0-7.5 6.0-8.0

Table 2: Comparative Properties of Pigment Red 53:1 ("Bronze Red")

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

http://www.dimacolor.com/product_detail_en/id/81.html
https://www.union-pigment.com/tds/pigment-red-21-un8109.pdf
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-21-ECR02101.html
https://www.benchchem.com/product/b1450741?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Manufacturer D
(Sunglow
Chemical)[9]

Manufacturer E
(iSuoChem)[3]

Manufacturer F
(Fineland Chem)[2]

Chemical Type
Monoazo lake

pigment (Barium salt)
Barium salt pigment

Monoazo lake

pigment (calcium salt)

CAS Number 5160-02-1 Not Specified 5160-02-1

Molecular Formula Not Specified Not Specified C18H12CaN2O6S

Heat Resistance (°C) 260 Not Specified Up to 180–200

Light Fastness (ISO

scale)
Not Specified Not Specified 3-4

Density (g/cm³) Not Specified Not Specified ~1.5–1.7

Particle Size (µm) Not Specified Not Specified 0.1–0.5

Solubility Not Specified Insoluble in water

Insoluble in water,

slightly soluble in

polar solvents

Experimental Protocols
The following are detailed methodologies for key experiments cited in the comparison of

"Bronze Red" pigments. These protocols are based on established industry standards and

scientific best practices.

Determination of Light Fastness
Principle: This test evaluates the resistance of the pigment to color change upon exposure to a

standardized light source, simulating indoor or outdoor exposure.

Methodology (based on ASTM D4303):[6][10][11][12]

Sample Preparation: A dispersion of the "Bronze Red" pigment is prepared in a suitable

binder (e.g., acrylic emulsion for a water-based system or an alkyd resin for a solvent-based
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system). The dispersion is then applied to a standardized substrate (e.g., coated paper or a

metal panel) to create a uniform film.

Exposure: One portion of the prepared sample is shielded from light, serving as the

unexposed control. The other portion is exposed to a controlled light source, such as a

xenon arc lamp, which simulates the full spectrum of sunlight. The exposure is carried out for

a specified duration or until a certain radiant exposure is reached.

Evaluation: The color of the exposed portion is compared to the unexposed portion. The

color difference (ΔE*ab) is measured using a spectrophotometer or colorimeter.

Rating: The lightfastness is rated on a scale of 1 to 8, with 8 being the highest fastness and 1

being the lowest. The rating is determined by the magnitude of the color change after

exposure.

Assessment of Heat Stability
Principle: This experiment determines the temperature at which the pigment begins to show

signs of color change or degradation.

Methodology:

Sample Preparation: The "Bronze Red" pigment is thoroughly mixed with a polymer (e.g.,

polyethylene or polypropylene) at a specified concentration.

Processing: The pigmented polymer mixture is then processed through an extruder or

injection molding machine at a series of increasing temperatures.

Evaluation: The color of the processed samples at each temperature is compared to a

sample processed at a low, stable temperature.

Determination: The heat stability is reported as the maximum temperature at which the

pigment shows no significant color change.

Measurement of Oil Absorption
Principle: This test determines the amount of linseed oil required to form a coherent paste with

a given amount of pigment. It is an indicator of the pigment's vehicle demand.
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Methodology (based on ASTM D281):

Sample Preparation: A known weight of the dry "Bronze Red" pigment is placed on a flat,

non-absorbent surface.

Titration: Linseed oil is added drop by drop to the pigment from a burette.

Mixing: After each addition of oil, the pigment and oil are thoroughly mixed with a spatula.

Endpoint: The endpoint is reached when a stiff, putty-like paste is formed that does not break

or crumble.

Calculation: The oil absorption is calculated as the grams of oil required to wet 100 grams of

pigment.

Evaluation of Chemical Resistance
Principle: This test assesses the stability of the pigment when exposed to acidic and alkaline

environments.

Methodology:

Sample Preparation: A cured film of a coating containing the "Bronze Red" pigment is

prepared on a suitable substrate.

Exposure: The coated panels are partially immersed in solutions of a specified acid (e.g., 5%

hydrochloric acid) and a specified alkali (e.g., 5% sodium hydroxide) for a defined period

(e.g., 24 hours).

Evaluation: After exposure, the panels are rinsed with deionized water and dried. The color

change, blistering, or any other film defects in the immersed area are visually assessed and

compared to the unexposed area.

Rating: The resistance is typically rated on a scale of 1 to 5, where 5 indicates no change

and 1 indicates severe degradation.

Visualizations
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Caption: Workflow for the comparative analysis of "Bronze Red" pigments.
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Caption: Key intrinsic properties influencing the performance of "Bronze Red" pigments.

In conclusion, the selection of a "Bronze Red" pigment for research and drug development

applications requires careful consideration of its specific chemical identity and performance

characteristics. While manufacturers provide valuable data, researchers are encouraged to

perform their own evaluations based on the specific requirements of their application. This

guide serves as a starting point for understanding the comparative landscape of commercially

available "Bronze Red" pigments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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